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Compound of Interest

Compound Name: (2-Methylbutyl)cyclohexane

CAS No.: 54105-77-0

Cat. No.: B3271151

Get Quote

This guide provides a framework for researchers, scientists, and drug development

professionals on conducting and participating in inter-laboratory comparisons for the analysis of

(2-Methylbutyl)cyclohexane. While specific proficiency testing programs for (2-
Methylbutyl)cyclohexane are not commonly documented, this guide outlines the established

methodologies and data comparison practices used for similar hydrocarbon analyses within the

petroleum and chemical industries.

(2-Methylbutyl)cyclohexane is a C11 cycloalkane.[1][2] Its analysis typically falls under the

broader category of hydrocarbon analysis in matrices such as fuels, solvents, or environmental

samples. Inter-laboratory comparisons, often organized as proficiency testing (PT) schemes,

are a crucial tool for quality assurance, allowing laboratories to evaluate their performance

against their peers and a reference value.[3][4]

The Framework of Inter-laboratory Comparisons
Proficiency testing programs, such as those offered by ASTM International, provide a statistical

quality assurance tool for laboratories.[3] These programs enable participating labs to compare

their performance in using standardized test methods with other laboratories on a global scale.
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[5][6] The general process involves a coordinating body sending identical, homogeneous

samples to multiple laboratories.[4] Each laboratory analyzes the sample using their own

methods or a specified standard protocol and reports the results back to the coordinator.[7] The

coordinator then statistically analyzes the data and provides a report to each participant, often

with performance scores.[4][8]

Experimental Protocols for Analysis
The standard analytical method for determining the concentration of specific hydrocarbons like

(2-Methylbutyl)cyclohexane in a complex matrix is gas chromatography (GC).[9] This

technique separates the components of a mixture, which are then detected and quantified.

Recommended Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC separates volatile compounds in a sample. The separated compounds then

enter a mass spectrometer (MS), which ionizes them and sorts the ions based on their

mass-to-charge ratio, allowing for highly specific identification and quantification.

Sample Preparation: Samples, which could be fuels, environmental extracts, or other

relevant matrices, are typically diluted with a suitable solvent (e.g., hexane or

dichloromethane) to a concentration within the calibrated range of the instrument. An internal

standard (a known amount of a compound not present in the sample) is often added to

improve the accuracy and precision of the quantification.

Instrumentation:

Gas Chromatograph: Equipped with a capillary column appropriate for hydrocarbon

analysis (e.g., a non-polar or medium-polarity column).

Injector: A split/splitless or programmable temperature vaporization (PTV) injector is

commonly used.

Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass analyzer is suitable for this

type of analysis.

GC Conditions (Typical):
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Carrier Gas: Helium or Hydrogen at a constant flow rate.

Oven Temperature Program: A temperature ramp is used to ensure good separation of a

wide range of hydrocarbons. For example, an initial temperature of 40°C held for 2

minutes, then ramped at 10°C/minute to 250°C and held for 5 minutes.

Injector Temperature: 250°C.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: A mass range of m/z 40-400 is typically sufficient to capture the

characteristic fragments of (2-Methylbutyl)cyclohexane and other hydrocarbons.

Quantification: The concentration of (2-Methylbutyl)cyclohexane is determined by creating

a calibration curve using certified reference standards. The area of the characteristic ion

peak for (2-Methylbutyl)cyclohexane is compared to the area of the internal standard peak.

Data Presentation and Comparison
In an inter-laboratory comparison, the data from all participating laboratories are compiled and

statistically analyzed. The results are typically presented in a table that allows for easy

comparison of each laboratory's performance.

Table 1: Hypothetical Inter-laboratory Comparison Results for (2-Methylbutyl)cyclohexane
Analysis
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Laboratory ID
Reported
Concentration
(mg/kg)

Measurement
Uncertainty (±
mg/kg)

z-Score

Lab-001 152.3 7.6 -0.5

Lab-002 165.8 8.3 1.8

Lab-003 148.9 7.4 -1.1

Lab-004 155.0 7.8 0.0

Lab-005 160.1 8.0 0.9

Assigned Value 155.0 2.5 N/A

Assigned Value: The consensus value for the concentration of the analyte, determined from

the participants' results or by a reference laboratory.

z-Score: A performance score that indicates how many standard deviations a laboratory's

result is from the assigned value. A z-score between -2 and 2 is generally considered

satisfactory.

Visualizing the Workflow
The following diagrams illustrate the typical workflow of an inter-laboratory comparison study.
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Caption: Workflow of an inter-laboratory comparison study.
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Caption: Role of inter-laboratory comparisons in quality assurance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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